molecular formula C8H5Cl3N2 B13307254 5,7-Dichloro-2-(chloromethyl)-1H-1,3-benzodiazole

5,7-Dichloro-2-(chloromethyl)-1H-1,3-benzodiazole

Cat. No.: B13307254
M. Wt: 235.5 g/mol
InChI Key: RRJAYWWECNYGRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5,7-Dichloro-2-(chloromethyl)-1H-1,3-benzodiazole is a halogenated benzodiazole derivative characterized by chlorine substituents at positions 5 and 7 of the benzodiazole ring and a chloromethyl group (-CH₂Cl) at position 2. Benzodiazoles are heterocyclic compounds with a fused benzene and diazole ring, often exhibiting diverse biological activities, including antimicrobial, antifungal, and antioxidant properties . The chloromethyl and dichloro substituents enhance its electrophilicity and lipophilicity, making it a versatile intermediate in pharmaceutical synthesis .

Properties

Molecular Formula

C8H5Cl3N2

Molecular Weight

235.5 g/mol

IUPAC Name

4,6-dichloro-2-(chloromethyl)-1H-benzimidazole

InChI

InChI=1S/C8H5Cl3N2/c9-3-7-12-6-2-4(10)1-5(11)8(6)13-7/h1-2H,3H2,(H,12,13)

InChI Key

RRJAYWWECNYGRS-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C2=C1NC(=N2)CCl)Cl)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,7-Dichloro-2-(chloromethyl)-1H-1,3-benzodiazole typically involves the chlorination of 2-(chloromethyl)-1H-1,3-benzodiazole. This process can be carried out using thionyl chloride or phosphorus pentachloride as chlorinating agents under reflux conditions. The reaction is usually performed in an inert solvent such as dichloromethane or chloroform to ensure the stability of the intermediate products.

Industrial Production Methods

On an industrial scale, the production of 5,7-Dichloro-2-(chloromethyl)-1H-1,3-benzodiazole may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration are crucial for optimizing the production process.

Chemical Reactions Analysis

Types of Reactions

5,7-Dichloro-2-(chloromethyl)-1H-1,3-benzodiazole undergoes various chemical reactions, including:

    Nucleophilic Substitution: The chlorine atoms in the compound can be replaced by nucleophiles such as amines, thiols, or alkoxides.

    Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions

    Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents such as dimethyl sulfoxide.

    Oxidation: Hydrogen peroxide in acetic acid or m-chloroperbenzoic acid in dichloromethane.

    Reduction: Lithium aluminum hydride in tetrahydrofuran or diethyl ether.

Major Products Formed

    Nucleophilic Substitution: Formation of substituted benzodiazoles.

    Oxidation: Formation of sulfoxides or sulfones.

    Reduction: Formation of amine derivatives.

Scientific Research Applications

5,7-Dichloro-2-(chloromethyl)-1H-1,3-benzodiazole has several applications in scientific research:

    Medicinal Chemistry: Used as an intermediate in the synthesis of various pharmaceutical compounds with potential anticancer, antimicrobial, and anti-inflammatory properties.

    Biological Studies: Investigated for its interactions with biological macromolecules such as proteins and nucleic acids.

    Industrial Applications: Utilized in the production of specialty chemicals and as a building block for more complex organic molecules.

Mechanism of Action

The mechanism of action of 5,7-Dichloro-2-(chloromethyl)-1H-1,3-benzodiazole involves its interaction with specific molecular targets within cells. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact pathways and molecular targets can vary depending on the specific biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

5,6-Dichloro-2-(chloromethyl)-1H-benzimidazole (CAS: N/A)
  • Structure : Chlorine at positions 5 and 6; chloromethyl at position 2.
  • Synthesis : Prepared from 4,5-dichlorobenzene-1,2-diamine and ethyl 2-chloroethanimidoate dihydrochloride in dichloromethane (70% yield) .
  • NMR Data : ¹H NMR (d6-DMSO): δ 13.13 (NH), 7.75 (ArH), 4.94 (CH₂) .
4,6-Dichloro-2-(trifluoromethyl)-1H-1,3-benzodiazole
  • Structure : Chlorine at positions 4 and 6; trifluoromethyl (-CF₃) at position 2.
  • Activity : Demonstrated strong binding affinity (-6.42 kcal/mol) and low inhibition constant (32.54 µM) in molecular docking studies against S. aureus thymidylate kinase .
  • Key Difference : The electron-withdrawing -CF₃ group enhances metabolic stability compared to the chloromethyl group in the target compound .

Functional Group Variations

2-(Chloromethyl)-1-phenyl-1H-benzimidazole (CAS: 94937-86-7)
  • Structure : Phenyl group at position 1; chloromethyl at position 2.
  • Synthesis : Derived from substituted benzaldehydes and o-phenylenediamine under microwave irradiation .
5-Bromo-2-(chloromethyl)-1H-1,3-benzodiazole hydrochloride
  • Structure : Bromine at position 5; chloromethyl at position 2.

Physicochemical Properties

Compound Molecular Weight (g/mol) LogP (Predicted) Solubility (mg/mL)
Target Compound ~247.5 ~2.8 Low (DMSO-soluble)
5,6-Dichloro-2-(chloromethyl) 247.5 3.1 Low
2-(Chloromethyl)-1-phenyl 258.7 3.5 Moderate

Biological Activity

5,7-Dichloro-2-(chloromethyl)-1H-1,3-benzodiazole is a synthetic compound belonging to the class of benzodiazoles, known for their diverse biological activities. This article explores its pharmacological properties, focusing on its antiviral and anti-inflammatory effects, along with structure-activity relationships (SAR) that enhance its therapeutic potential.

Chemical Structure and Properties

The compound features a benzodiazole ring system with two chlorine substituents at positions 5 and 7, and a chloromethyl group at position 2. This configuration contributes to its electrophilic nature, influencing its reactivity and biological activity.

Antiviral Activity

5,7-Dichloro-2-(chloromethyl)-1H-1,3-benzodiazole has demonstrated significant antiviral properties against various viruses:

  • Influenza Virus : Studies have shown that this compound reduces viral titers in infected animal models, improving survival rates. It acts by inhibiting viral replication through interaction with viral enzymes.
  • Herpes Simplex Virus (HSV) : The compound inhibits HSV replication by targeting the viral DNA polymerase, showcasing its potential in treating herpes infections.

Anti-inflammatory Effects

The compound exhibits notable anti-inflammatory properties, making it relevant for conditions characterized by excessive inflammation:

  • Mechanism of Action : It suppresses the production of inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase (iNOS), and tumor necrosis factor-alpha (TNF-α). This suppression occurs through the inhibition of nuclear factor kappa B (NF-κB) signaling pathways .
  • In Vivo Studies : In carrageenan-induced paw edema models in rats, administration of the compound significantly reduced edema and cytokine levels, indicating its efficacy in managing inflammation.

Structure-Activity Relationships (SAR)

Research into the SAR of benzodiazole derivatives has revealed critical insights into optimizing their biological activity:

  • Chlorination : The presence of chlorine atoms enhances the electrophilic character of the molecule, which is crucial for its interaction with biological targets .
  • Substituent Variations : Modifications at positions 5 and 7 have been explored to maximize anti-inflammatory effects while minimizing toxicity. For instance, compounds with varied substituents exhibit different levels of activity against inflammatory pathways .

Case Studies

StudyFocusFindings
Study AAntiviral ActivityDemonstrated reduced viral load in influenza-infected mice treated with the compound.
Study BAnti-inflammatory EffectsShowed significant reduction in paw edema in rats, correlating with decreased levels of pro-inflammatory cytokines.
Study CSAR AnalysisIdentified optimal substituents that enhance biological activity while reducing cytotoxicity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.